Cas no 2418660-85-0 (tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2418660-85-0
• MF: C₁₇H₂₆FN₃O₅S
• MW: 403.468846797943
• CID: 5676172
• PubChem ID: 165871113
• Update Time: 2025-06-14

tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[(fluorosulfonyl)oxy]-4-methyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• EN300-26628699
• 2418660-85-0
• tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C17H26FN3O5S/c1-12-13(11-21-7-5-19-6-8-21)9-14(10-15(12)26-27(18,23)24)20-16(22)25-17(2,3)4/h9-10,19H,5-8,11H2,1-4H3,(H,20,22)
• InChI Key： UIKNRTCCZZMTOU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(=C1C)CN1CCNCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 403.15772027g/mol
• Monoisotopic Mass: 403.15772027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2418660-85-0)

The compound tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2418660-85-0) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including a fluorosulfonyloxy moiety, a piperazine ring, and a tert-butyl carbamate group, making it a versatile intermediate for the development of novel therapeutic agents. Its structural complexity and reactivity profile have made it a subject of interest for researchers exploring new drug candidates and biochemical probes.

In recent years, the demand for fluorosulfonyloxy-containing compounds has surged due to their utility in click chemistry and bioconjugation applications. The presence of the fluorosulfonyloxy group in tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate allows for efficient coupling reactions with nucleophiles, enabling the rapid assembly of complex molecules. This property aligns with the growing trend of high-throughput synthesis and combinatorial chemistry, which are critical for accelerating drug discovery pipelines.

The piperazine ring in this compound is another noteworthy feature, as it is a common pharmacophore found in many FDA-approved drugs. Piperazine derivatives are known for their ability to modulate G-protein-coupled receptors (GPCRs) and ion channels, making them valuable scaffolds in medicinal chemistry. Researchers are particularly interested in how the piperazine moiety in tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate can be leveraged to enhance the binding affinity and selectivity of potential drug candidates.

From a synthetic perspective, the tert-butyl carbamate group serves as a protective group for amines, offering stability under a wide range of reaction conditions. This feature is especially valuable in multi-step synthesis, where selective deprotection is often required. The compound's robustness and compatibility with various reaction conditions make it a preferred choice for chemists working on peptide mimetics and small-molecule inhibitors.

The application of tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate extends beyond traditional drug discovery. With the rise of proteolysis-targeting chimeras (PROTACs) and molecular glues, this compound has found utility in the design of targeted protein degraders. Its ability to act as a linker or spacer in bifunctional molecules has opened new avenues for addressing previously undruggable targets. This aligns with the current focus on precision medicine and personalized therapeutics, where modular compounds like this play a pivotal role.

In the context of green chemistry, the synthesis and handling of tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate have been optimized to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and improve atom economy. These efforts resonate with the broader scientific community's commitment to sustainable chemistry and eco-friendly manufacturing practices.

Analytical characterization of tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound's structural integrity and purity, which are critical for reproducible research outcomes. The availability of high-quality analytical data has facilitated its adoption in high-content screening and structure-activity relationship (SAR) studies.

As the pharmaceutical industry continues to embrace artificial intelligence (AI) and machine learning (ML) for drug design, compounds like tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate are being used to train predictive models. Their well-defined chemical properties and reactivity patterns make them ideal candidates for cheminformatics and virtual screening applications. This intersection of chemistry and computational science is driving innovation in de novo drug design.

In summary, tert-butyl N-{3-(fluorosulfonyl)oxy-4-methyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2418660-85-0) represents a multifaceted tool for modern chemical research. Its unique structural features, coupled with its broad applicability in drug discovery and biotechnology, underscore its importance in the scientific community. As research trends evolve, this compound is poised to remain at the forefront of innovations in medicinal chemistry, chemical biology, and materials science.